Cas no 1700116-10-4 (Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy-)

• Product Name: Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy-
• CAS No: 1700116-10-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5284770
• Update Time: 2025-06-13

Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy-

• Inchi： 1S/C10H21NO2/c1-4-13-8-5-10(12,6-8)9(2,3)7-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： QAWSITCRIFQVFO-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN)(O)CC(OCC)C1

Additional information on Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy-

Exploring the Unique Properties and Applications of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy- (CAS No. 1700116-10-4)

In the ever-evolving landscape of organic chemistry, Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy- (CAS No. 1700116-10-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its cyclobutanol core and functionalized with an ethoxy group and an amino-substituted side chain, offers a fascinating case study for researchers exploring novel synthetic pathways and bioactive molecules. Its CAS number 1700116-10-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications.

The structural complexity of 1-(2-amino-1,1-dimethylethyl)-3-ethoxy-cyclobutanol makes it a valuable intermediate in pharmaceutical and material science research. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they often exhibit tunable properties for targeted molecular design. Users frequently search for terms like "cyclobutanol derivatives in medicine" or "synthesis of ethoxy-amino cyclobutanes," reflecting the growing demand for specialized knowledge in this niche. The compound’s amino and ethoxy moieties further enhance its versatility, enabling interactions with biological targets or polymer matrices.

From a synthetic perspective, CAS 1700116-10-4 exemplifies the challenges and opportunities in small-ring chemistry. Cyclobutanes, despite their ring strain, are prized for their conformational rigidity, which can improve drug bioavailability or material stability. Researchers investigating "bioactive cyclobutane scaffolds" or "sterically hindered amines" will find this compound particularly relevant. Its 1,1-dimethylethyl (tert-butyl) group adds steric bulk, a feature often leveraged to modulate metabolic stability in drug candidates—a hot topic in medicinal chemistry forums and patent literature.

Beyond pharmaceuticals, Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy- may find utility in advanced material science. The integration of ethoxy and amino functionalities could enable its use as a monomer for high-performance polymers or as a ligand in catalytic systems. Searches for "functionalized cyclobutanes in materials" or "amino-alcohols as building blocks" align with these applications, highlighting the compound’s cross-disciplinary appeal. Its potential role in sustainable chemistry is another area of exploration, as industries seek alternatives to petrochemical-derived intermediates.

Analytical characterization of CAS 1700116-10-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, addressing common queries such as "how to identify cyclobutanol derivatives". The compound’s chiral centers (if present) could also spur interest in asymmetric synthesis methods—a trending topic in organic synthesis optimization. Furthermore, its stability under various conditions is a frequent subject of discussion, with researchers asking, "Are ethoxy-cyclobutanes heat-sensitive?" or "How to store amino-functionalized cyclobutanes?"

In conclusion, Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-ethoxy- (CAS No. 1700116-10-4) represents a compelling intersection of structural novelty and practical utility. Whether for drug development, material innovation, or methodological studies, this compound continues to capture the imagination of chemists worldwide. Its alignment with contemporary search trends—from "green synthetic routes" to "bioisosteres in drug design"—ensures its enduring relevance in scientific discourse and industrial applications alike.